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Compound of Interest

Compound Name: Methyl petroselaidate

Cat. No.: B8004386

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of methyl
petroselaidate, the primary component of coriander seed oil methyl esters (CSME), as a
promising biodiesel fuel. The information compiled from recent research highlights its favorable
fuel properties, which align with international standards, and outlines a detailed protocol for its
synthesis.

Application Notes

Methyl petroselaidate, a C18:1 monounsaturated fatty acid methyl ester, is the principal
constituent of biodiesel derived from coriander (Coriandrum sativum L.) seed oil.[1][2]
Research has shown that biodiesel rich in methyl petroselaidate exhibits a unique and
advantageous balance of fuel properties, meeting the specifications outlined in both ASTM
D6751 and EN 14214 standards for biodiesel.[1][2] This makes it a compelling candidate for a
sustainable and high-performance alternative to conventional petroleum diesel.

The fatty acid profile of coriander seed oil is distinguished by a high concentration of
petroselinic acid, often ranging from 60% to over 80%.[1][3][4][5][6] This high monounsaturated
content contributes to excellent oxidative stability, a critical factor for fuel storage and longevity.
[1][2] Furthermore, CSME demonstrates superior low-temperature properties compared to
other common biodiesels, such as soybean oil methyl esters (SME), which is a significant
advantage for use in colder climates.[2]
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Key Advantages of Methyl Petroselaidate-Rich
Biodiesel:

¢ High Oxidative Stability: Reduces the likelihood of fuel degradation and sediment formation

during storage.[1][2]

o Excellent Low-Temperature Performance: Improved cloud point and pour point values
enhance fuel flow in cold weather.[1][2]

o Compliance with International Standards: Meets the stringent requirements of ASTM D6751
and EN 14214 without the need for performance-enhancing additives.[1][2]

o Renewable Feedstock: Derived from a non-food crop, offering a sustainable fuel source.

Data Presentation

The fuel properties of Coriander Seed Oil Methyl Esters (CSME), which is primarily composed
of methyl petroselaidate, are summarized in the table below. The data is compared against
the widely recognized biodiesel standards, ASTM D6751 and EN 14214.
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CSME (Methyl ASTM D6751 EN 14214
Fuel Property Test Method . ee .. cee s
Petroselaidate) Specification Specification
Cetane Number ASTM D613 53.3 47 min 51 min
Kinematic
Viscosity @ 40°C  ASTM D445 4.21 1.9-6.0 35-5.0
(mm?2/s)
Oxidative
Stability @ EN 14112 14.6 3 min 8 min
110°C (hours)
Cloud Point (°C) ASTM D2500 -15 Report Report
Pour Point (°C) ASTM D97 -19 Report Report
Acid Value (mg
ASTM D664 <0.50 0.50 max 0.50 max
KOH/qg)
Free Glycerol (%
) ASTM D6584 <0.020 0.020 max 0.020 max
w
Total Glycerol (%
) ASTM D6584 <0.240 0.240 max 0.250 max
w
Flash Point (°C) ASTM D93 >120 93 min 101 min
Sulfur (ppm) ASTM D5453 4 15 max (S15) 10 max
Phosphorus
ASTM D4951 <1 10 max 4 max
(ppm)
lodine Value (g
EN 14111 <120 - 120 max
1/100g)
Heat of
Combustion ASTM D240 40.10 Report Report
(MJ/Kkg)

Data sourced from a comprehensive study on coriander seed oil methyl esters.[1][2]
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Experimental Protocols

The following protocols detail the methodology for the production of methyl petroselaidate
(CSME) from coriander seed oil, including oil extraction and a two-stage transesterification
process.

Oil Extraction from Coriander Seeds

Objective: To extract the crude oil from coriander seeds.
Materials:

Coriander seeds

Grinder (e.qg., coffee grinder)

Soxhlet apparatus

Hexane

Rotary evaporator

Procedure:

Grind the coriander seeds into a fine powder.
o Transfer the ground seeds to a porous thimble.
e Place the thimble inside the main chamber of the Soxhlet extractor.

o Fill a round-bottom flask with hexane and connect it to the Soxhlet extractor and a
condenser.

o Heat the hexane to its boiling point. The solvent vapor will travel up into the condenser,
where it will cool and drip down onto the ground seeds.

o The hexane will extract the oil from the seeds and the mixture will be siphoned back into the
round-bottom flask.
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» Continue the extraction process for approximately 24 hours.

o After extraction, remove the hexane from the oil using a rotary evaporator to obtain the crude
coriander seed oil.

Two-Stage Transesterification for Methyl Petroselaidate
Production

A two-stage process is often necessary to first reduce the free fatty acid (FFA) content of the oil
(acid-catalyzed esterification) before converting the triglycerides to methyl esters (base-
catalyzed transesterification).[1]

Stage 1: Acid-Catalyzed Pretreatment (Esterification)

Objective: To reduce the acid value of the coriander seed oil by converting free fatty acids into
methyl esters.

Materials:

e Crude coriander seed oll

e Methanol

o Sulfuric acid (H2S0a4)

e Three-neck round-bottom flask
» Reflux condenser

» Magnetic stirrer with hotplate

e Separatory funnel

Procedure:

» Determine the acid value of the crude coriander oil. If it is above a certain threshold (e.g., 1
mg KOH/Qg), an acid pretreatment is recommended.
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e Set up the reaction apparatus consisting of a three-neck round-bottom flask, a reflux
condenser, and a magnetic stirrer with a hotplate.

e Add a measured amount of coriander oil (e.g., 224 g) and methanol (e.g., 70.72 g) to the
flask.[1]

» Slowly add a catalytic amount of sulfuric acid (e.g., 2.50 mL) to the mixture while stirring.[1]

o Heat the mixture to reflux (approximately 60-65°C) with continuous stirring (e.g., 1200 rpm)
for 1 hour.[1]

o After the reaction, allow the mixture to cool and transfer it to a separatory funnel.

» Allow the layers to separate. The top layer is the esterified oil, and the bottom layer is a
mixture of methanol, sulfuric acid, and water.

» Drain the bottom layer. The remaining oil is now ready for the second stage.

Stage 2: Base-Catalyzed Transesterification

Objective: To convert the triglycerides in the pretreated oil into methyl petroselaidate.
Materials:

e Pretreated coriander seed oil

e Methanol

e Sodium methoxide (CH3zONa) or another suitable base catalyst (e.g., KOH, NaOH)
o Reaction apparatus (as in Stage 1)

o Separatory funnel

e Warm deionized water

e Anhydrous sodium sulfate

Procedure:
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e Ensure the pretreated oil has a low water content.
¢ In the reaction flask, heat the pretreated oil to the desired reaction temperature (e.g., 60°C).

 In a separate container, prepare the catalyst solution by dissolving sodium methoxide in
methanol. The amount of catalyst is typically around 1% by weight of the oil.

o Add the catalyst-methanol solution to the heated oil while stirring vigorously.

e Maintain the reaction at the set temperature with continuous stirring for the specified reaction
time (e.g., 1-2 hours).

 After the reaction is complete, turn off the heat and stop stirring.

o Transfer the mixture to a separatory funnel and allow it to settle for several hours (or
overnight). Two distinct layers will form: the upper layer is the crude methyl petroselaidate
(biodiesel), and the lower layer is glycerol.

o Carefully drain the glycerol layer from the bottom.

e Wash the crude biodiesel by adding warm deionized water (approximately 20% of the
biodiesel volume) to the separatory funnel. Gently shake the funnel and then allow the layers
to separate. Drain the water layer. Repeat this washing step 2-3 times until the wash water is
clear.

o Dry the washed biodiesel by passing it through a column of anhydrous sodium sulfate or by
heating it under a vacuum to remove any residual water.

e The resulting product is purified methyl petroselaidate (CSME), ready for fuel property
analysis.

Visualizations
Experimental Workflow for Methyl Petroselaidate
Production
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Click to download full resolution via product page

Caption: Workflow for the production of methyl petroselaidate from coriander seeds.

Logical Relationship of Transesterification
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Caption: The core chemical reaction for biodiesel production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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